Cas no 1806263-22-8 (4-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 4-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1806263-22-8
• MF: C₇H₂ClF₃N₂O₅
• MW: 286.549391269684
• CID: 4831766
• Update Time: 2025-10-31

4-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C7H2ClF3N2O5/c8-6(15)3-4(13(16)17)5(14)2(1-12-3)18-7(9,10)11/h1H,(H,12,14)
• InChI Key： ZPMHXCRWYOUVAV-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(C(=CN1)OC(F)(F)F)=O)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 490
• XLogP3: 2.3
• Topological Polar Surface Area: 101

Additional information on 4-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride

Comprehensive Overview of 4-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1806263-22-8)

The compound 4-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1806263-22-8) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and nitro functional groups, make it a valuable building block for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing next-generation therapeutics and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the carbonyl chloride moiety in 4-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride allows for facile derivatization, enabling the creation of diverse molecular architectures. This property aligns with the growing trend of fragment-based drug discovery, where small, reactive intermediates are used to construct complex drug candidates.

The synthesis and applications of 4-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride have garnered attention in academic and industrial circles. Its CAS No. 1806263-22-8 is frequently searched in chemical databases, reflecting its importance in medicinal chemistry and material science. The compound's ability to undergo nucleophilic substitution reactions makes it a versatile precursor for heterocyclic compounds, which are pivotal in designing kinase inhibitors and antibacterial agents.

One of the key advantages of 4-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride is its compatibility with modern green chemistry principles. Researchers are exploring solvent-free and catalytic methods to incorporate this intermediate into sustainable synthesis pathways. This aligns with the global push toward environmentally friendly chemical processes, a topic frequently discussed in scientific forums and industry conferences.

The compound's nitro and hydroxy groups offer additional sites for chemical modification, enabling the development of multi-functional scaffolds. Such scaffolds are crucial for addressing drug resistance challenges, a hot topic in infectious disease research. Moreover, the trifluoromethoxy group enhances the lipophilicity of derived molecules, improving their cell membrane permeability—a critical factor in CNS drug development.

Analytical characterization of 4-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for high-throughput screening and preclinical studies. The availability of high-purity batches (CAS No. 1806263-22-8) has facilitated its adoption in combinatorial chemistry libraries.

In the context of intellectual property, several patents have emerged featuring derivatives of 4-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride, particularly in areas like oncology and neurodegenerative diseases. This underscores its potential as a privileged structure in drug design. The compound's structure-activity relationship (SAR) studies are also a subject of active investigation, with computational chemists employing molecular docking simulations to predict its binding affinities.

As the scientific community continues to explore pyridine-based chemistry, compounds like 4-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1806263-22-8) will remain at the forefront of innovation. Their role in addressing unmet medical needs and advancing precision agriculture highlights their enduring relevance in applied chemistry.